![molecular formula C14H20FNO3 B6630585 4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide](/img/structure/B6630585.png)
4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide, also known as LSN2463359, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide is not fully understood. However, it has been suggested that this compound exerts its effects by modulating the activity of various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines and chemokines. It has also been shown to inhibit the phosphorylation of MAPKs, which are involved in the regulation of cell proliferation, differentiation, and apoptosis. Additionally, this compound has been shown to activate the PI3K/Akt pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases. This compound has also been shown to inhibit the growth of tumor cells and induce cell cycle arrest and apoptosis. Additionally, this compound has been shown to protect neurons from oxidative stress-induced damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide in lab experiments is its specificity. This compound has been shown to selectively inhibit the activity of various signaling pathways, without affecting other pathways. This allows for more precise targeting of specific cellular processes. Additionally, this compound has been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life.
One limitation of using this compound in lab experiments is its limited availability. This compound is a novel small molecule, and its synthesis is a multi-step process that requires specialized equipment and expertise. Additionally, this compound has not been extensively studied in vivo, and its safety profile and potential side effects are not fully understood.
Future Directions
There are several future directions for the study of 4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide. One direction is to further investigate its anti-inflammatory and anti-tumor effects in vivo. Another direction is to study its potential neuroprotective effects in animal models of neurodegenerative diseases. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could increase its availability for further study. Finally, the potential use of this compound as a therapeutic agent for various diseases warrants further investigation.
Synthesis Methods
The synthesis of 4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide is a multi-step process that involves several chemical reactions. The first step involves the synthesis of 4-fluoro-3-methoxybenzoic acid from 4-fluorophenol and 3-methoxybenzoyl chloride. The second step involves the synthesis of 4-fluoro-3-methoxybenzoyl chloride from 4-fluoro-3-methoxybenzoic acid and thionyl chloride. The third step involves the synthesis of this compound from 4-fluoro-3-methoxybenzoyl chloride and 3-hydroxy-2,3-dimethylbutan-2-amine.
Scientific Research Applications
4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide has been shown to have potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-tumor, and neuroprotective effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases. It has also been shown to inhibit the growth of tumor cells and induce cell cycle arrest and apoptosis. Additionally, this compound has been shown to protect neurons from oxidative stress-induced damage and improve cognitive function.
Properties
IUPAC Name |
4-fluoro-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-3-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FNO3/c1-13(2,14(3,4)18)16-12(17)9-6-7-10(15)11(8-9)19-5/h6-8,18H,1-5H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBADTZXZDIWWMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C)(C)O)NC(=O)C1=CC(=C(C=C1)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.